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This document provides a detailed protocol for an in vitro peripheral blood mononuclear cell

(PBMC) activation assay using the C25 peptide. The C25 peptide is a cyclic peptide that

targets Lymphocyte-activation gene 3 (LAG-3), an immune checkpoint receptor, to stimulate

CD8+ T cell activation.[1][2] This assay is crucial for evaluating the immunostimulatory potential

of novel therapeutic agents like the C25 peptide.

Introduction
Peripheral blood mononuclear cells (PBMCs) are a critical component of the immune system

and are widely used in immunological research to study immune responses.[3][4] In vitro

activation assays with PBMCs are essential for assessing the efficacy of immunomodulatory

compounds. The C25 peptide has been identified as a promising agent for cancer

immunotherapy due to its ability to block the interaction between LAG-3 and its ligand, MHC

class II, thereby activating antigen-specific CD8+ T cell responses.[1][2] This protocol outlines

the necessary steps to isolate, culture, and stimulate human PBMCs with the C25 peptide, and

subsequently measure the activation of T cells.
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Experimental Protocols
PBMC Isolation from Whole Blood
This protocol describes the isolation of PBMCs from whole blood using density gradient

centrifugation.[5][6][7][8][9]

Materials:

Human whole blood collected in EDTA or heparin tubes

Phosphate-buffered saline (PBS), sterile

Ficoll-Paque™ or Lymphoprep™ density gradient medium

Fetal Bovine Serum (FBS)

Complete RPMI-1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL

penicillin, and 100 µg/mL streptomycin)

50 mL conical tubes

Serological pipettes

Centrifuge

Procedure:

Dilute the whole blood 1:1 with sterile PBS in a 50 mL conical tube.

Carefully layer 15 mL of the diluted blood over 15 mL of Ficoll-Paque™ in a new 50 mL

conical tube, avoiding mixing of the two layers.

Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

After centrifugation, four layers will be visible: the top layer of plasma, a "buffy coat" layer

containing PBMCs, the Ficoll-Paque™ layer, and the bottom layer of red blood cells and

granulocytes.
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Carefully aspirate the buffy coat layer containing the PBMCs and transfer to a new 50 mL

conical tube.

Wash the isolated PBMCs by adding PBS to a final volume of 45 mL and centrifuge at 300 x

g for 10 minutes at room temperature.

Discard the supernatant and resuspend the cell pellet in 10 mL of complete RPMI-1640

medium.

Perform a cell count and viability assessment using a hemocytometer and trypan blue

exclusion or an automated cell counter. Cell viability should be >95%.[10]

PBMC Stimulation with C25 Peptide
Materials:

Isolated PBMCs

Complete RPMI-1640 medium

C25 peptide (stock solution of known concentration)

Anti-CD3 and Anti-CD28 antibodies (for co-stimulation, as used in some studies to prime T

cells[11])

96-well flat-bottom cell culture plates

CO2 incubator (37°C, 5% CO2)

Procedure:

Resuspend the isolated PBMCs in complete RPMI-1640 medium to a final concentration of 1

x 10^6 cells/mL.

Seed 100 µL of the cell suspension (1 x 10^5 cells) into each well of a 96-well plate.

Prepare working solutions of the C25 peptide in complete RPMI-1640 medium. A study on

C25 used a concentration of 100 µM for stimulating PBMCs.[11] It is recommended to
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perform a dose-response experiment (e.g., 1, 10, 50, 100 µM).

Add 100 µL of the C25 peptide working solution to the respective wells. For a negative

control, add 100 µL of medium without the peptide. For a positive control, a general T cell

stimulus like PHA or anti-CD3/anti-CD28 antibodies can be used.[4]

If co-stimulation is desired, add anti-CD3 and anti-CD28 antibodies at a final concentration of

1 µg/mL each.[12]

Incubate the plate for 48-72 hours in a CO2 incubator at 37°C and 5% CO2.

Analysis of PBMC Activation
This protocol describes the measurement of Interferon-gamma (IFN-γ) in the cell culture

supernatant by ELISA, as IFN-γ is a key cytokine indicating T cell activation by C25.[2][11]

Materials:

Human IFN-γ ELISA kit (containing capture antibody, detection antibody, standard, and

substrate)

Cell culture supernatants from the PBMC stimulation assay

Wash buffer (PBS with 0.05% Tween-20)

Assay diluent (as provided in the kit or 10% FBS in PBS)

Stop solution (e.g., 2N H2SO4)

Microplate reader

Procedure:

Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.[13][14]

Wash the plate three times with wash buffer.

Block the plate with assay diluent for 1 hour at room temperature.
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Add 100 µL of cell culture supernatants and IFN-γ standards to the wells and incubate for 2

hours at room temperature.[13]

Wash the plate five times with wash buffer.

Add the biotinylated detection antibody and incubate for 1 hour at room temperature.[14]

Wash the plate five times with wash buffer.

Add streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.

Wash the plate seven times with wash buffer.

Add TMB substrate and incubate in the dark until a color develops.

Stop the reaction with the stop solution and read the absorbance at 450 nm using a

microplate reader.[13]

Calculate the concentration of IFN-γ in the samples based on the standard curve.

This protocol describes the staining of PBMCs to identify CD8+ T cells and measure

intracellular IFN-γ production.[15][16][17]

Materials:

Stimulated PBMCs

Brefeldin A (Golgi transport inhibitor)

FACS buffer (PBS with 2% FBS)

Fixable viability dye

Fluorochrome-conjugated antibodies: anti-CD3, anti-CD8, anti-IFN-γ

Fixation/Permeabilization buffer

Flow cytometer
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Procedure:

Four to six hours before the end of the stimulation period, add Brefeldin A to the cell cultures

to block cytokine secretion.[18]

Harvest the cells from the 96-well plate and transfer to FACS tubes.

Wash the cells with FACS buffer.

Stain the cells with a fixable viability dye to exclude dead cells from the analysis.

Perform surface staining by incubating the cells with anti-CD3 and anti-CD8 antibodies for 30

minutes on ice in the dark.

Wash the cells with FACS buffer.

Fix and permeabilize the cells using a fixation/permeabilization buffer according to the

manufacturer's instructions.[15]

Perform intracellular staining by incubating the cells with the anti-IFN-γ antibody for 30

minutes on ice in the dark.

Wash the cells with permeabilization buffer.

Resuspend the cells in FACS buffer and acquire the data on a flow cytometer.

Analyze the data to determine the percentage of IFN-γ positive cells within the CD3+CD8+ T

cell population.

Data Presentation
Quantitative data from the experiments should be summarized in tables for clear comparison.

Table 1: IFN-γ Secretion by PBMCs Stimulated with C25 Peptide
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Treatment Group
C25 Concentration
(µM)

Mean IFN-γ
Concentration
(pg/mL)

Standard Deviation

Negative Control 0

C25 Peptide 1

10

50

100

Positive Control (e.g.,

anti-CD3/CD28)
N/A

Table 2: Percentage of IFN-γ+ T Cells after C25 Peptide Stimulation

Treatment Group
C25 Concentration
(µM)

% of IFN-γ+ cells in
CD3+CD8+
Population

Standard Deviation

Negative Control 0

C25 Peptide 1

10

50

100

Positive Control (e.g.,

anti-CD3/CD28)
N/A
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Experimental Workflow
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Experimental Workflow for PBMC Activation Assay
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Caption: Workflow for in vitro PBMC activation assay with C25 peptide.
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Proposed Signaling Pathway of C25 Peptide

Proposed Signaling Pathway of C25 Peptide in CD8+ T Cells
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Caption: C25 peptide blocks LAG-3 inhibition, promoting T cell activation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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